Cas no 2138154-67-1 (5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid)

• Product Name: 5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid
• CAS No: 2138154-67-1
• MF: C₁₁H₁₅BrO₂S
• MW: 291.20460152626
• CID: 6357045
• PubChem ID: 165957486
• Update Time: 2025-05-20

5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138154-67-1
• 5-bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid
• EN300-716572
• 5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C11H15BrO2S/c1-6(2)4-7(3)8-5-9(12)15-10(8)11(13)14/h5-7H,4H2,1-3H3,(H,13,14)
• InChI Key： CKYFTHZCMAXHKH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)S1)C(C)CC(C)C

Computed Properties

• Exact Mass: 289.99761g/mol
• Monoisotopic Mass: 289.99761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid

Introduction to 5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid (CAS No. 2138154-67-1)

5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. As a derivative of thiophene, this compound incorporates both bromine and an alkyl chain, making it a versatile scaffold for further chemical modifications. The presence of these functional groups enhances its reactivity, allowing for the synthesis of more complex molecules with tailored properties.

The compound is characterized by a thiophene core substituted with a bromo atom at the 5-position and an 4-methylpentan-2-yl side chain at the 3-position. This arrangement imparts specific electronic and steric effects that can influence its interactions with biological targets. The thiophene ring is a common motif in medicinal chemistry, known for its ability to modulate electron density and participate in hydrogen bonding, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in thiophene derivatives due to their reported pharmacological activities. For instance, studies have shown that certain thiophene-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromo substituent can further enhance these activities by influencing the compound's solubility and binding affinity. Additionally, the 4-methylpentan-2-yl group adds steric bulk, which can be critical in optimizing receptor binding interactions.

One of the most compelling aspects of 5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of novel heterocyclic derivatives, which are being explored for their therapeutic potential. For example, recent studies have demonstrated that thiophene derivatives can inhibit enzymes involved in cancer cell proliferation by interfering with key signaling pathways. The bromine atom in this compound also facilitates cross-coupling reactions, such as Suzuki-Miyaura coupling, which are widely used in drug development to construct biaryl structures.

The 4-methylpentan-2-yl side chain contributes to the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability. This balance between hydrophobicity and hydrophilicity is often crucial for achieving effective drug delivery systems. Furthermore, the carboxylic acid group at the 2-position provides a site for further functionalization, allowing researchers to introduce additional pharmacophores or modify existing ones.

Recent advances in computational chemistry have also highlighted the importance of thiophene derivatives in drug design. Molecular modeling studies have predicted that compounds like 5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid can interact with specific amino acid residues in target proteins, leading to inhibitory effects on enzyme activity. These predictions have guided experimental efforts to optimize the compound's structure for improved potency and selectivity.

In conclusion, 5-Bromo-3-(4-methylpentan-2-yl)thiophene-2-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover the pharmacological properties of thiophene derivatives, compounds like this one are likely to play a significant role in future drug discovery efforts.